Cas no 82460-75-1 (rabdophyllin g)
rabdophyllin g structure
Product Name:rabdophyllin g
CAS No:82460-75-1
MF:C22H30O7
MW:406.469407558441
CID:987811
PubChem ID:158213
Update Time:2025-07-13
rabdophyllin g Chemical and Physical Properties
Names and Identifiers
-
- rabdophyllin g
- Isodonoiol
- Rabdosin C
- (5α)-8-(Acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxyenmein (ACI)
- 6H-6a,9-Methanobenzo[b]cyclohepta[d]pyran, enmein deriv. (ZCI)
- AKOS040747343
- [11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.01,10.04,9]hexadecan-9-yl]methyl acetate
- Enmein, 8-(acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxy-, (5-alpha)-
- DTXSID701002692
- 82460-75-1
- [11-Hydroxy-1-(hydroxymethyl)-2,2-dimethyl-8-methylidene-6,7-dioxodecahydro-6H-6a,9-methanobenzo[b]cyclohepta[d]pyran-11b(1H)-yl]methyl acetate
- (11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.01,10.04,9)hexadecan-9-yl)methyl acetate
- G88930
- [(1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.0,.0,]hexadecan-9-yl]methyl acetic acid
- ((1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.0,.0,)hexadecan-9-yl)methyl acetic acid
- DA-67090
-
- Inchi: 1S/C22H30O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)29-16-5-6-20(3,4)15(9-23)22(16,17)10-28-12(2)24/h13-17,23,25H,1,5-10H2,2-4H3
- InChI Key: OCELUFZNLBUKGF-UHFFFAOYSA-N
- SMILES: O=C(C)OCC12C(CO)C(C)(C)CCC1OC(C13CC(CC(C21)O)C(=C)C3=O)=O
Computed Properties
- Exact Mass: 406.19900
- Monoisotopic Mass: 406.19915329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.13000
- LogP: 1.40220
rabdophyllin g Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R213155-1mg |
Rabdophyllin G |
82460-75-1 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | R213155-2.5mg |
Rabdophyllin G |
82460-75-1 | 2.5mg |
$ 130.00 | 2022-06-03 | ||
| TRC | R213155-5mg |
Rabdophyllin G |
82460-75-1 | 5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I96030-5mg |
rabdophyllin g |
82460-75-1 | 5mg |
¥4372.0 | 2021-09-09 | ||
| A2B Chem LLC | AH49919-5mg |
RABDOPHYLLIN G |
82460-75-1 | ≥98% | 5mg |
$544.00 | 2024-04-19 |
rabdophyllin g Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
82460-75-1 (rabdophyllin g) Related Products
- 20086-59-3(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,6-(acetyloxy)hexahydro-5'-hydroxy-3,3-dimethyl-8'-methylene-1',9'-dioxo-,(1S,2R,4'aS,5'R,6S,7'S,9'aS)-)
- 112722-03-9(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,4-(acetyloxy)-3-[(acetyloxy)methyl]hexahydro-5'-hydroxy-3-methyl-8'-methylene-4',9'-dioxo-,(1R,2S,3R,4S,4'aS,5'R,7'S,9'aS)- (9CI))
- 150172-60-4(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione, 6-(acetyloxy)tetrahydro-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, (1S,2R,3S,4'aS,6S,7'R,9'aS)- (9CI))
- 162762-96-1(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde, 6-(acetyloxy)-3-[(acetyloxy)methyl]hexahydro-5'-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-, (1S,2R,3R,4'aS,5'R,6S,7'S,9'aS)-)
- 85345-62-6(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-,(1R,2S,3R,4S,4'aS,7'R,9'aS)- (9CI))
- 155545-32-7(6H-6a,9-Methanobenzo[b]cyclohepta[d]pyran-6,7(1H)-dione,decahydro-11-hydroxy-1,11b-bis(hydroxymethyl)-2,2-dimethyl-8-methylene-,(1R,4aS,6aS,9S,11R,11aS,11bR)- (9CI))
- 16964-56-0(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,6-(acetyloxy)hexahydro-5'-hydroxy-3,3-dimethyl-8'-methylene-1',9'-dioxo-,(1S,2R,4'aS,5'S,7'S,9'aS)-)
- 155545-31-6(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione, tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, (1S,2S,3R,4'aS,5'R,7'S,9'aS)- (9CI))
- 142465-71-2(Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,6-(acetyloxy)-2-[(acetyloxy)methyl]tetrahydro-3-(hydroxymethyl)-3-methyl-8'-methylene-,(1S,2R,3S,4'aS,6S,7'R,9'aS)- (9CI))
- 79859-42-0(Spiro[1H-7,9a-methanocyclohepta[c]pyran-4(3H),1'-cyclohexane]-2'-carboxaldehyde,3'-[(acetyloxy)methyl]hexahydro-5-hydroxy-3'-methyl-8-methylene-1,9-dioxo-,(1'R,2'R,3'R,4aS,5R,7S,9aS)-)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent